Cas no 39713-40-1 (5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione)

• Product Name: 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione
• CAS No: 39713-40-1
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD16293377
• CID: 836332
• PubChem ID: 53485132
• Update Time: 2025-10-29

5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-Cyclohepta[b]pyridine-5,9(6H)-dione
• 5H-Cyclohepta[b]pyridine-7,8-dihydro-5,9(6H)-dione
• 7,8-dihydro-6H-cyclohepta[b]pyridine-5,9-dione
• AB0000721
• 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione
• 6,7,8,9-Tetrahydro-5H-cyclohepta[b]pyridine-5,9-dione
• 5H-Cyclohepta[b]pyridine-5,9(6H)-dione, 7,8-dihydro-
• rimegepant intermediate
• SY304826
• SCHEMBL829095
• AS-68606
• 7,8-dihydro-6h-cyclohepta[b]-pyridine-5,9-dione
• F1967-1763
• 39713-40-1
• 84AWU4LV95
• DTXSID10704385
• AKOS015924408
• CS-0010811
• Z1255429539
• EN300-1265738
• DB-129556
• MFCD16293377
• I11706

• MDL： MFCD16293377
• Inchi： 1S/C10H9NO2/c12-8-4-1-5-9(13)10-7(8)3-2-6-11-10/h2-3,6H,1,4-5H2
• InChI Key： INMIEUQKQXVBKR-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2C(CCC1)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47
• XLogP3: 0.7

Experimental Properties

• Density: 1.249
• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione

5H,6H,7H,8H,9H-Cyclohepta[b]pyridine-5,9-dione: A Comprehensive Overview

The compound 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione, also identified by the CAS Registry Number 39713-40-1, is a fascinating molecule with significant implications in various scientific domains. This compound belongs to the broader category of cycloheptapyridinediones, which are known for their unique structural properties and potential applications in fields such as materials science and pharmacology.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth. The molecule's structure is characterized by a fused bicyclic system comprising a seven-membered ring and a pyridine ring. This arrangement imparts distinctive electronic properties that make it an intriguing subject for both theoretical and experimental studies.

One of the most notable aspects of 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione is its potential application in the development of advanced materials. Researchers have demonstrated that this compound exhibits exceptional stability under various environmental conditions, making it a promising candidate for use in high-performance polymers and composites. Furthermore, its electronic properties suggest that it could play a role in the creation of novel semiconducting materials.

In the realm of pharmacology, this compound has shown potential as a lead molecule for drug development. Studies have indicated that it possesses bioactivity against certain enzymes and cellular pathways that are implicated in various diseases. For instance, recent research has highlighted its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

The synthesis of 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Modern synthetic methodologies have significantly improved the efficiency of this process, enabling researchers to produce larger quantities of the compound for further studies.

From an analytical standpoint, this compound has been thoroughly characterized using a range of spectroscopic techniques. These include nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have provided critical insights into its molecular structure and stability.

In conclusion, 5H,6H,7H,8H,9H-cyclohepta[b]pyridine-5,9-dione stands as a remarkable example of how innovative chemical research can yield compounds with multifaceted applications. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.